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Compound of Interest

Compound Name: Scutebata E

Cat. No.: B595044 Get Quote

An In-depth Technical Guide

This whitepaper provides a comprehensive overview of the known physicochemical properties

of Scutebata E, a neo-clerodane diterpenoid isolated from Scutellaria barbata. This document

is intended for researchers, scientists, and professionals in the field of drug development who

are interested in the potential of this natural compound. The information is presented to

facilitate further investigation and application in medicinal chemistry and pharmacology.

Core Physicochemical Properties
Scutebata E, identified by the CAS number 1207181-61-0, possesses a molecular formula of

C28H40O9 and a molecular weight of 520.6 g/mol . The compound is typically described as a

powder. While a comprehensive set of experimentally determined physicochemical parameters

is not fully available in the public domain, a combination of computed and qualitative

experimental data has been compiled to provide a foundational understanding of the molecule.

Quantitative and Qualitative Data Summary
The following tables summarize the available quantitative and qualitative physicochemical data

for Scutebata E. It is important to note that some of the quantitative data may be

computationally derived and should be confirmed through experimental validation.

Table 1: Quantitative Physicochemical Properties of Scutebata E

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b595044?utm_src=pdf-interest
https://www.benchchem.com/product/b595044?utm_src=pdf-body
https://www.benchchem.com/product/b595044?utm_src=pdf-body
https://www.benchchem.com/product/b595044?utm_src=pdf-body
https://www.benchchem.com/product/b595044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C28H40O9 N/A

Molecular Weight 520.6 g/mol N/A

Density 1.2 ± 0.1 g/cm³ N/A

Boiling Point 592.2 ± 50.0 °C at 760 mmHg N/A

Flash Point 248.7 ± 30.2 °C N/A

Topological Polar Surface Area 114 Å² N/A

XLogP3 3.3 N/A

Table 2: Qualitative Solubility of Scutebata E

Solvent Solubility

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Acetone Soluble

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties listed

in Table 1 are not extensively available in the reviewed literature. The data is primarily sourced

from chemical supplier databases and may be the result of computational modeling rather than

direct experimental measurement.

The isolation and structural elucidation of Scutebata E were first described in a 2013 article in

the Journal of Asian Natural Products Research. The general methodology for its extraction

from Scutellaria barbata is outlined below.
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General Isolation and Purification of Neo-clerodane
Diterpenoids
The isolation of Scutebata E is achieved through a multi-step process involving extraction and

chromatographic separation. The workflow is a common procedure for the isolation of natural

products from plant materials.
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General Workflow for Isolation of Scutebata E

Aerial parts of Scutellaria barbata

Extraction with organic solvent (e.g., Ethanol)

Crude Extract

Solvent Partitioning

Generation of Fractions (e.g., Ethyl Acetate, n-Butanol)

Column Chromatography (Silica Gel, Sephadex LH-20)

Purified Fractions

Preparative High-Performance Liquid Chromatography (HPLC)

Isolated Scutebata E
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General workflow for the isolation of Scutebata E.
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Biological Activity and Signaling Pathways
Initial biological screening of Scutebata E has revealed weak cytotoxic activity against K562

and HL60 human leukemia cell lines. However, at present, there is no specific information

available in the scientific literature detailing the mechanism of action or any associated

signaling pathways that Scutebata E may modulate. Further research is required to elucidate

its biological targets and pharmacological effects.

The general workflow for a bioassay-guided isolation, which was used to identify Scutebata E,

is depicted below.
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Bioassay-Guided Isolation Workflow

Crude Plant Extract

Chromatographic Fractionation

Multiple Fractions

Biological Assay (e.g., Cytotoxicity Assay)

Identification of Active Fraction(s)

Further Fractionation of Active Fraction(s)

Isolation of Pure Compounds

Bioassay of Pure Compounds

Identification of Active Compound (Scutebata E)
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Bioassay-guided isolation workflow for Scutebata E.
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Conclusion
Scutebata E is a neo-clerodane diterpenoid with a defined chemical structure and some

characterized physicochemical properties. The available data, while foundational, highlights the

need for further experimental validation of its properties, such as melting point, pKa, and

stability under various conditions. Furthermore, its biological activity is currently limited to

preliminary cytotoxicity data, and its mechanism of action and interaction with cellular signaling

pathways remain to be elucidated. This whitepaper serves as a starting point for researchers

and drug development professionals to explore the potential of Scutebata E as a lead

compound for therapeutic applications.

To cite this document: BenchChem. [Scutebata E: A Physicochemical Profile for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595044#physicochemical-properties-of-scutebata-e]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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